Cas no 6627-38-9 (Quinoxaline,6,7-dimethyl-2,3-di-2-pyridinyl-)

• Product Name: Quinoxaline,6,7-dimethyl-2,3-di-2-pyridinyl-
• CAS No: 6627-38-9
• MF: C₂₀H₁₆N₄
• MW: 312.36784362793
• CID: 512564
• PubChem ID: 24847727
• Update Time: 2025-06-08

Quinoxaline,6,7-dimethyl-2,3-di-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Quinoxaline,6,7-dimethyl-2,3-di-2-pyridinyl-
• 6,7-Dimethyl-2,3-di(2-Pyridyl)Quinoxaline
• 6,7-dimethyl-2,3-dipyridin-2-ylquinoxaline
• 6.7-Dimethyl-2.3-di(2-pyridyl)quinoxaline
• 2,3-dipyridyl-6,7-dimethylquinoxaline
• 5,7-dimethyl-2,3-bis(2-pyridyl)quinoxaline
• 6,7-dimethyl-2,3-bis(2-pyridyl)-quinoxaline
• 6,7-dimethyl-2,3-bis(2-pyridyl-N)quinoxaline
• 6,7-dimethyl-2,3-di-(pyridin-2-yl)-quinoxaline
• 6,7-dimethyl-2,3-di(pyridine-2-yl)quinoxaline
• DMDPQ
• NACXMBPTPBZQHY-UHFFFAOYSA-
• 6,7-dimethyl-2,3-bis(pyridin-2-yl)quinoxaline
• 6,7-Dimethyl-2,3-di(2-pyridinyl)quinoxaline
• 6,7-dimethyl-2,3-bis(2-pyridyl)quinoxaline
• AKOS015897212
• 6627-38-9
• CHEMBL68613
• NACXMBPTPBZQHY-UHFFFAOYSA-N
• (E)-6,7-DIHYDRO-1H-INDOL-4(5H)-ONEOXIME
• SMR000528287
• SCHEMBL4075083
• InChI=1/C20H16N4/c1-13-11-17-18(12-14(13)2)24-20(16-8-4-6-10-22-16)19(23-17)15-7-3-5-9-21-15/h3-12H,1-2H3
• NCGC00246847-01
• MLS000737378
• NS00035994
• QUINOXALINE, 6,7-DIMETHYL-2,3-DI-2-PYRIDYL-
• 6,7-Dimethyl-2,3-di-2-pyridylquinoxaline
• NSC 60659
• NSC-60659
• DTXSID80216465
• FT-0636199
• Quinoxaline, 6,7-dimethyl-2,3-di-2-pyridinyl-
• 2,3-DI-2-PYRIDYL-6,7-DIMETHYLQUINOXALINE
• UNII-F2IWW639PY
• F2IWW639PY
• NSC60659
• 6,7-DIMETHYL-2,3-DI-2-PYRIDINYLQUINOXALINE
• 6,7-Dimethyl-2,3-di(2-pyridyl)quinoxaline, 98%
• 6,7-Dimethyl-2,3-di-(2-pyridyl)quinoxaline
• 6,7-Dimethyl-2,3-di(2-pyridinyl)quinoxaline #
• 6,7-dimethyl-2,3-di(pyridin-2-yl)quinoxaline
• 6,3-di(pyridin-2-yl)quinoxaline
• EINECS 229-592-0
• DB-054899
• G77290

• MDL： MFCD00006730
• Inchi： 1S/C20H16N4/c1-13-11-17-18(12-14(13)2)24-20(16-8-4-6-10-22-16)19(23-17)15-7-3-5-9-21-15/h3-12H,1-2H3
• InChI Key： NACXMBPTPBZQHY-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CN=2)=C(C2C=CC=CN=2)N=C2C=C(C)C(C)=CC=12

Computed Properties

• Exact Mass: 312.13700
• Monoisotopic Mass: 312.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Color/Form: Yellowish brown powder
• Melting Point: 191-193 °C (lit.)
• PSA: 51.56000
• LogP: 4.37060
• Solubility: Not determined

Quinoxaline,6,7-dimethyl-2,3-di-2-pyridinyl- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on Quinoxaline,6,7-dimethyl-2,3-di-2-pyridinyl-

Recent Advances in the Study of Quinoxaline,6,7-dimethyl-2,3-di-2-pyridinyl- (CAS: 6627-38-9)

Quinoxaline derivatives have garnered significant attention in the field of chemical biology and medicinal chemistry due to their diverse pharmacological activities. Among these, Quinoxaline,6,7-dimethyl-2,3-di-2-pyridinyl- (CAS: 6627-38-9) has emerged as a promising compound with potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential.

Recent studies have highlighted the unique structural features of Quinoxaline,6,7-dimethyl-2,3-di-2-pyridinyl-, which contribute to its ability to interact with various biological targets. The compound's pyridinyl substituents enhance its binding affinity to enzymes and receptors, making it a valuable scaffold for designing novel inhibitors. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding modes, providing insights into its mechanism of action.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key signaling pathways involved in inflammation and cancer. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that Quinoxaline,6,7-dimethyl-2,3-di-2-pyridinyl- exhibits potent inhibitory activity against protein kinases implicated in tumor progression. These findings underscore its potential as a lead compound for developing targeted cancer therapies.

Another area of interest is the compound's role in combating infectious diseases. Preliminary data suggest that it may interfere with bacterial quorum sensing, a mechanism critical for pathogen virulence. This property, combined with its low cytotoxicity, positions it as a candidate for antimicrobial drug development. However, further pharmacokinetic and toxicological studies are needed to validate its safety and efficacy in clinical settings.

The synthesis of Quinoxaline,6,7-dimethyl-2,3-di-2-pyridinyl- has also seen advancements, with researchers optimizing reaction conditions to improve yield and purity. Green chemistry approaches, such as microwave-assisted synthesis, have been explored to reduce environmental impact. These methodological improvements are crucial for scaling up production to meet the demands of preclinical and clinical studies.

In conclusion, Quinoxaline,6,7-dimethyl-2,3-di-2-pyridinyl- (CAS: 6627-38-9) represents a versatile and promising molecule in the realm of chemical biology. Its multifaceted biological activities and synthetic accessibility make it a compelling subject for ongoing research. Future studies should focus on elucidating its structure-activity relationships and exploring its therapeutic applications in greater depth.